Uncharacterized protein C18orf8 (501-509)

• sequence: LHELVIKTL
• source: Homo sapiens (human)
• synonym: Uncharacterized protein C18orf8 (501-509)

Description

Uncharacterized protein C18orf8

Scientific Research Applications

• Proteomic Landscape Alteration Analysis : A study by Tan et al. (2022) explored the proteomic changes in cells with impaired ZIP8, a human transmembrane protein. They identified four uncharacterized proteins, including C9orf85 and CXorf38, that were under-expressed in these cells. This indicates that uncharacterized proteins can be crucial in understanding the cellular impacts of specific gene knockouts (Tan et al., 2022).

• Microprotein-Protein Interaction Mapping : Chu et al. (2017) employed an APEX tagging method to identify microprotein-protein interactions (MPIs). This approach can be used to explore the functions of uncharacterized microproteins like C11orf98-MP and MIEF-MP, enhancing our understanding of their roles in biological processes (Chu et al., 2017).

• Exploring Novel Protein Families : Dudkiewicz and Pawłowski (2019) investigated the DUF2362 family, to which the uncharacterized protein C12ORF4 belongs. Their bioinformatics analysis suggests a possible role in ADP-ribosylation signaling, highlighting how exploring novel protein families can provide insights into uncharacterized proteins (Dudkiewicz & Pawłowski, 2019).

• Data Mining for Function Hypotheses : Duek et al. (2021) developed a workflow for generating functional hypotheses for uncharacterized proteins. This method, applied to proteins like C6orf118 and CXorf58, combines predicted and experimental information, demonstrating a way to hypothesize functions of unknown proteins (Duek et al., 2021).

• Exploration of Protein Functions in Disease Contexts : Studies on proteins like C15orf41 (Ahmed et al., 2018) and C16orf54 (Du et al., 2022) provide insights into their potential roles in diseases like dyserythropoietic anemia and cancer, respectively. These investigations reveal the relevance of uncharacterized proteins in understanding disease mechanisms and developing therapeutic strategies (Ahmed et al., 2018); (Du et al., 2022).

• Leveraging Genomic and Proteomic Data : The EFI web resource, as described by Zallot et al. (2019), is a tool for leveraging protein, genome, and metagenome databases to discover novel enzymes and metabolic pathways. This approach can be particularly useful for uncharacterized proteins (Zallot et al., 2019).